Cas no 22888-70-6 (Silybin A)

• Product Name: Silybin A
• CAS No: 22888-70-6
• MF: C₂₅H₂₂O₁₀
• MW: 482.436188220978
• MDL: MFCD00872186
• CID: 52163
• PubChem ID: 329751097
• Update Time: 2025-08-26

Silybin A Chemical and Physical Properties

Names and Identifiers

• silymarin
• Silibinin
• Silybin
• silymarin group
• 2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-6-(3,5,7-trihydroxy-4-oxobenzopyran-2-yl)benzodioxin
• Silybum marianum
• Silybum Extract
• PRINCIPAL COMPONENT OF SILYMARINE
• SILYBIN (A and B)(P) PrintBack
• Silybin A
• Silybin(Mixture A&B)
• 7c3mt
• flavobin
• Silibinin A
• silliver
• silybine
• SILYBININ
• Silymarin I
• Silymrin
• 4-Chromanone,3,5,7-trihydroxy-2-[3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxan-6-yl]-(8CI)
• 4H-1-Benzopyran-4-one,2-[2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-,[2R-[2a,3b,6(2R*,3R*)]]-
• Silybin (7CI)
• 1,4-Benzodioxin,4H-1-benzopyran-4-one deriv.
• Silybinb1
• Silybum substance E6
• Silymarin MZ 80
• Silymarine I
• [ "" ]
• Silibinine
• Silibininum
• Silibinina
• Flavobin Spofa
• Silibinin [INN]
• Silymarine
• Silibininum [INN-Latin]
• Silibinine [INN-French]
• Silibinina [INN-Spanish]
• Legalon
• Silimarin
• Silibin
• 33X338MNE4
• Silibinin (INN)
• NSC651520
• C25H22O10
• DSSTox_CID_6018
• DSSTox_RID_77985
• DSSTox_GSID_26018
• (2R,3R)-3,5,7-trihydroxy-2-((2R,3R)-3
• (-)-Silybin B
• Silybin a1
• Silybin b1
• MLS006011786
• MLSMR
• Silybin B
• SMR000058272
• MLS000028529
• Karsil

• MDL： MFCD00872186
• Inchi： 1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3
• InChI Key： SEBFKMXJBCUCAI-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2C(CO)OC3C(=CC(C4C(O)C(=O)C5C(=CC(=CC=5O)O)O4)=CC=3)O2)C=1

Computed Properties

• Exact Mass: 482.12100
• Monoisotopic Mass: 482.12129689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 482.4
• Surface Charge: 0
• Tautomer Count: 117
• XLogP3: 2.4
• Topological Polar Surface Area: 155

Experimental Properties

• Color/Form: Powder
• Density: 1.5270
• Melting Point: 164-174°C
• Boiling Point: 793℃ at 760mmHg
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 155.14000
• LogP: 2.36270
• Merck: 13,8607
• Specific Rotation: D20 +11° (c = 0.25 in acetone + alcohol)

Silybin A Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3172
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S24/25-S22
• RTECS：DJ2981770
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone